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Compound of Interest

Compound Name: 5-Bromopyrimidine-2-carbonitrile

Cat. No.: B1268970

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical compounds is
paramount. This guide provides key data on 5-Bromopyrimidine-2-carbonitrile, a
heterocyclic compound of interest in medicinal chemistry.

Core Molecular Data

The essential molecular identifiers for 5-Bromopyrimidine-2-carbonitrile are summarized
below. These values are foundational for stoichiometric calculations, analytical characterization,
and interpretation of experimental results.

Property Value
Molecular Formula C5H2BrN3
Molar Mass ( g/mol ) 183.99

The molecular formula, C5H2BrNg3, indicates the elemental composition of the molecule, which
consists of five carbon atoms, two hydrogen atoms, one bromine atom, and three nitrogen
atoms.[1][2][3][4] The molar mass is 183.99 g/mol .[1][2][4]

Logical Relationship of Molecular Properties
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The relationship between the compound's name, its elemental composition (molecular
formula), and its calculated mass (molecular weight) is a fundamental concept in chemistry.
The following diagram illustrates this direct and hierarchical connection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1268970#5-bromopyrimidine-2-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/product/b1268970#5-bromopyrimidine-2-carbonitrile-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268970?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

